2-bromo-N-[5-(4-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2-bromo-N-[5-(4-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H16BrN3O4S/c1-31-17-12-8-15(9-13-17)21-20(14-6-10-16(11-7-14)27(29)30)25-23(32-21)26-22(28)18-4-2-3-5-19(18)24/h2-13H,1H3,(H,25,26,28)
• InChI Key: VSVLJRKEVIMRIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N=C(S2)NC(=O)C3=CC=CC=C3Br)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H16BrN3O4S
• Molecular Weight: 510.4 g/mol

Description

2-bromo-N-[5-(4-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is also known as BNTB and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 2-bromo-N-[5-(4-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells, which is a process of programmed cell death. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells by interfering with the cell cycle. In terms of antibacterial and antifungal properties, this compound has been shown to inhibit the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-bromo-N-[5-(4-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide in lab experiments is its potential as a lead compound for the development of new anticancer drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-bromo-N-[5-(4-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide. One direction is to further investigate its mechanism of action and identify the specific enzymes that it targets. Another direction is to explore its potential as a treatment for other diseases such as bacterial and fungal infections. Additionally, further studies are needed to optimize the synthesis method of this compound and improve its solubility in water.

Synthesis Methods

The synthesis of 2-bromo-N-[5-(4-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide has been reported in various scientific journals. One of the most commonly used methods involves the reaction of 2-bromobenzoyl chloride with 5-(4-methoxyphenyl)-4-(4-nitrophenyl)-2-aminothiazole in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography.

Scientific Research Applications

2-bromo-N-[5-(4-methoxyphenyl)-4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have anticancer properties and has been tested against various cancer cell lines such as breast cancer, lung cancer, and colon cancer. Additionally, this compound has been shown to have antibacterial and antifungal properties.